Cas no 137-19-9 (Dichlororesorcinol)

• Product Name: Dichlororesorcinol
• CAS No: 137-19-9
• MF: C₆H₄Cl₂O₂
• MW: 179.00076007843
• MDL: MFCD00002274
• CID: 82024
• PubChem ID: 67299
• Update Time: 2025-05-24

Dichlororesorcinol Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichlorobenzene-1,3-diol
• 4,6-DICHLORORESORCINOL
• 4,6-Dichloro-1,3-Dihydroxybenzene
• 4.6-Dichlororesorcinol
• Dichlororesorcinol
• 3,4-Dichlororesorcinol
• Resorcinol, 4,6-dichloro-
• 4,6-dichloro-3-benzenediol
• 4,6-Dichloro-1,3-benzenediol
• 4,6-Dichlororesorcinol 97%
• 1,3-Benzenediol, 4,6-dichloro-
• 1,3-Benzenediol,4,6-dichloro-
• GRLQBYQELUWBIO-UHFFFAOYSA-N
• NSC60650
• 1,5-dichloro-2,4-dihydroxy-benzene
• 4,3-dihydroxybenzene
• Resorcinol,6-dichloro-
• 1, 4,6-dichloro-
• DSSTox_CID_1563
• 4,6-DICHLORORESOR
• DSSTox_RID_76213
• DSSTox_GSID_21563
• J-006977
• NSC-60650
• AKOS000121255
• SY048988
• 4,6-Dichloro-1,3-benzenediol #
• NCGC00258077-01
• NCGC00248672-01
• AE-562/43461489
• SCHEMBL69259
• DTXCID101563
• NS00021633
• InChI=1/C6H4Cl2O2/c7-3-1-4(8)6(10)2-5(3)9/h1-2,9-10
• CS-0186925
• DTXSID8021563
• NSC 60650
• 4,6-Dichlororesorcinol, 97%
• 137-19-9
• CAS-137-19-9
• CHEMBL2332783
• D0413
• Tox21_200523
• FT-0708520
• EN300-21608
• N11778
• AS-60186
• MFCD00002274
• AC3AZC6BG7
• EINECS 205-284-1
• 1,5-Dichloro-2,4-dihydroxybenzene; 4,6-Dichloro-1,3-benzenediol; 4,6-Dichlororesorcin; 4,6-Dichlororesorcinol; NSC 60650

• MDL： MFCD00002274
• Inchi： 1S/C6H4Cl2O2/c7-3-1-4(8)6(10)2-5(3)9/h1-2,9-10H
• InChI Key： GRLQBYQELUWBIO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1O)O)Cl

Computed Properties

• Exact Mass: 177.95900
• Monoisotopic Mass: 177.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.4512 (rough estimate)
• Melting Point: 112.0 to 116.0 deg-C
• Boiling Point: 125°C/15mmHg(lit.)
• Flash Point: 253-255°C
• Refractive Index: 1.4595 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 40.46000
• LogP: 2.40460

Dichlororesorcinol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Dichlororesorcinol

Dichlororesorcinol

Dichlororesorcinol, also known as 1,3-dichlorobenzene-5-ol or Dichlororesorcinol, is a chemical compound with the CAS number 137-19-9. This compound belongs to the class of aromatic diols and is widely recognized for its versatile applications in various industries. The molecular formula of Dichlororesorcinol is C6H4Cl2O, and it exists as a white crystalline powder with a melting point of approximately 260°C. Its structure consists of a benzene ring with two chlorine atoms and one hydroxyl group, making it a derivative of resorcinol.

Dichlororesorcinol has been extensively studied for its properties and potential uses. Recent research has highlighted its role as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals. The compound's ability to undergo various chemical reactions, such as oxidation, reduction, and condensation, makes it a valuable starting material in organic synthesis. For instance, studies have shown that Dichlororesorcinol can be converted into anthraquinone derivatives, which are widely used in the textile industry for their vibrant colors.

In addition to its industrial applications, Dichlororesorcinol has gained attention for its biological activities. Research conducted in 2023 revealed that this compound exhibits moderate antibacterial and antifungal properties, making it a potential candidate for use in antimicrobial agents. Furthermore, Dichlororesorcinol has been explored for its antioxidant properties, which could be beneficial in the development of skincare products and food preservatives.

The synthesis of Dichlororesorcinol typically involves the chlorination of resorcinol under controlled conditions. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. For example, researchers have successfully utilized microwave-assisted synthesis to produce Dichlororesorcinol with higher yields and reduced reaction times compared to traditional methods.

One of the most significant breakthroughs involving Dichlororesorcinol is its application in the field of materials science. Studies have demonstrated that this compound can be used as a precursor for the synthesis of conductive polymers, which have applications in electronics and energy storage devices. The ability of Dichlororesorcinol to form stable polymer networks has opened new avenues for research in this area.

Moreover, Dichlororesorcinol has been investigated for its role in catalysis. Recent findings suggest that this compound can act as a catalyst in certain organic reactions, such as the oxidation of alcohols to ketones or aldehydes. This property could potentially reduce the need for hazardous catalysts in industrial processes, thereby contributing to sustainable chemistry practices.

In terms of environmental impact, Dichlororesorcinol has been studied for its biodegradability and toxicity profiles. Research indicates that under aerobic conditions, Dichlororesorcinol undergoes microbial degradation within a few weeks, making it less persistent in the environment compared to other chlorinated aromatic compounds. However, further studies are required to fully understand its long-term environmental effects.

The demand for Dichlororesorcinol has grown significantly due to its diverse applications across multiple sectors. Its use as an intermediate in pharmaceutical synthesis has been particularly notable, with recent advancements in drug discovery leveraging its unique chemical properties. For instance, Dichlororesorcinol derivatives have shown promise as potential inhibitors of certain enzymes involved in disease pathways.

In conclusion, Dichlororesorcinol (CAS No: 137-19-9) is a multifaceted compound with a wide range of applications and ongoing research opportunities. Its role as an intermediate in organic synthesis, coupled with its biological and catalytic properties, positions it as an important molecule in both industrial and academic settings. As new studies continue to uncover its potential uses and benefits, Dichlororesor cin ol is expected to remain a key player in the field of chemical sciences.